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This technical support center provides researchers, scientists, and drug development

professionals with troubleshooting guides and frequently asked questions (FAQs) to address

potential issues encountered when using Revalor® implants in cattle under various

experimental conditions. Environmental stressors can significantly impact animal physiology

and, consequently, the performance outcomes of Revalor®. This guide offers insights into

mitigating these effects and ensuring the validity of your research data.

Frequently Asked Questions (FAQs)
Q1: What is Revalor® and how does it work?

Revalor® is a growth-promoting implant containing a combination of trenbolone acetate (TBA),

a synthetic androgen, and estradiol (E2), a natural estrogen.[1][2] It is designed to increase

weight gain and improve feed efficiency in cattle.[3][4] The synergistic action of these two

hormones stimulates muscle growth and appetite.[2] Different formulations of Revalor® are

available, offering varying dosages and release patterns to suit different stages of cattle

production.[5][6]

Q2: What are the primary environmental stressors that can affect my experimental outcomes

with Revalor®?

Environmental stressors can be broadly categorized as:
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Climatic Stress: This includes heat, cold, humidity, and extreme weather events. Heat stress

is a significant factor that can negatively impact cattle performance.

Nutritional Stress: This can result from poor forage quality, abrupt changes in diet, or

inadequate energy and protein intake to support the growth potential stimulated by the

implant.[7]

Management and Social Stress: Factors such as transportation, handling, weaning, and

social regrouping can induce a stress response.[2]

Disease and Immune Challenges: Subclinical or clinical diseases can divert energy and

nutrients away from growth and towards an immune response, potentially diminishing the

effects of the implant.

Q3: Can I use Revalor® in grazing cattle with variable forage quality?

Yes, Revalor®-G is specifically designed for pasture cattle and has been shown to be effective

in a variety of grazing conditions, including on low-nutrition, dormant winter pasture.[3]

However, to maximize the implant's effectiveness, cattle should have access to sufficient forage

to meet their nutritional requirements for growth.[8] A complementary growth response is often

observed when implanting is combined with supplementation.[8]

Q4: How does heat stress specifically impact the performance of Revalor®-implanted cattle?

While direct studies quantifying the percentage reduction in Revalor® efficacy under heat

stress are limited, it is known that heat stress reduces feed intake and increases the animal's

energy expenditure for thermoregulation. This can limit the availability of nutrients and energy

required for the muscle growth stimulated by the implant. Therefore, it is crucial to implement

heat stress mitigation strategies in your experimental design to ensure that the observed

treatment effects are not confounded by environmental variables.

Q5: What is the correct administration procedure for Revalor® implants?

Proper administration is critical for implant effectiveness and to prevent complications. The

implant should be placed subcutaneously in the middle third of the back of the ear.[9]

Aseptically prepare the implant site and use the correct implanting tool designed for Revalor®
products.[9] Avoid crushing the pellets, as this can alter the release of the hormones.
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Observed Issue Potential Cause(s)
Recommended Action(s) /

Troubleshooting Steps

Suboptimal weight gain in

implanted cattle compared to

expectations.

Environmental Stressors: Heat

stress, cold stress, or other

adverse weather conditions.

- Provide access to shade,

clean water, and proper

ventilation to mitigate heat

stress.- Ensure adequate

bedding and windbreaks

during cold weather.- Monitor

animals closely during extreme

weather events and adjust

management practices as

needed.

Nutritional Deficiencies:

Inadequate energy, protein, or

mineral intake to support

growth.

- Analyze feed and forage for

nutritional content.- Ensure the

diet is balanced to meet the

increased growth demands of

implanted cattle.- Consider

supplementation if forage

quality is poor.[8]

Underlying Health Issues:

Subclinical or clinical disease

can divert nutrients from

growth.

- Implement a comprehensive

herd health program, including

vaccinations and parasite

control.- Monitor animals for

signs of illness and treat

promptly.- Consult with a

veterinarian to rule out any

underlying health problems.

Improper Implanting

Technique: Incorrect

placement, crushed pellets, or

abscess formation.

- Review and adhere to the

manufacturer's implanting

guidelines.[9]- Ensure all

personnel are properly trained

in implant administration.-

Palpate the implant site after

administration to confirm

proper placement.
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Variation in performance

among implanted animals in

the same treatment group.

Individual Animal Variation:

Differences in genetics, health

status, or social hierarchy.

- Ensure proper randomization

of animals to treatment

groups.- Monitor individual

animal feed intake and

behavior where possible.-

Account for individual animal

variation in your statistical

analysis.

Implant Loss or Failure: The

implant may be lost or

encapsulated by fibrous tissue,

preventing hormone release.

- Check for the presence of the

implant a few days after

administration.- If an implant is

lost, consider the experimental

protocol for handling such

cases (e.g., exclusion from

data analysis).

Reduced feed intake after

implanting or re-implanting.

Stress from Handling: The

process of restraining and

implanting cattle can cause

temporary stress and reduce

appetite.

- Minimize handling stress by

using low-stress techniques.-

Ensure a smooth and efficient

workflow during processing.-

Re-implanting can cause a

decrease in feed intake that

may take time to return to

normal levels.[10]

Abscess or infection at the

implant site.

Contamination during

Administration: Use of non-

sterile equipment or implanting

in a dirty environment.

- Maintain strict hygiene during

the implanting process.- Use a

sharp, clean needle for each

animal.- Clean and disinfect

the implant site prior to

administration.[9]

Quantitative Data Summary
The following tables summarize performance data from studies evaluating different Revalor®
implant strategies. These tables provide a baseline for expected performance and can aid in

experimental design and data interpretation.
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Table 1: Performance of Steers with Different Revalor® Implant Strategies

Implant Strategy
Average Daily Gain
(ADG) (lbs/day)

Feed Efficiency
(Gain/Feed)

Hot Carcass
Weight (HCW) (lbs)

Non-implanted Control 2.88 0.150 785

Revalor®-IS /

Revalor®-S
3.52 0.165 908

Revalor®-XS 3.60 0.168 924

Data adapted from a study comparing different implant strategies in finishing steers.[11]

Table 2: Effect of Revalor®-G on Pasture Cattle

Treatment
Average Daily Gain (ADG)
(lbs/day)

Total Weight Gain over
Control (lbs)

Non-implanted Control 1.50 -

Revalor®-G 1.73 23

Data based on grazing studies with Revalor®-G showing an average additional weight gain

over non-implanted cattle.[3]

Table 3: Performance of Heifers with Different Revalor® Implant Strategies
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Implant Strategy
Final Body Weight
(lbs)

Average Daily Gain
(ADG) (lbs/day)

Hot Carcass
Weight (HCW) (lbs)

Non-implanted Control 1157 2.95 723

Revalor®-200 (Day 1) 1226 3.17 767

Revalor®-XH (Day 1) 1224 3.15 765

Revalor®-XR (Day 1) 1228 3.17 769

Revalor®-200 (Day

70)
1230 3.17 772

Data from a study evaluating various implant strategies in feedlot heifers.[6]

Experimental Protocols
Protocol 1: Evaluating the Efficacy of a Delayed-Release Implant (Revalor®-XS) in Finishing

Steers

Objective: To compare the performance of steers receiving a single delayed-release implant

(Revalor®-XS) to those receiving a traditional re-implant strategy (Revalor®-IS followed by

Revalor®-S) and a non-implanted control group.

Animals: Yearling steers of similar breed and weight are randomly assigned to one of the

three treatment groups.

Treatments:

Control: No implant.

Re-implant: Revalor®-IS administered on day 1, followed by Revalor®-S on day 75.

Delayed-Release: Revalor®-XS administered on day 1 only.

Data Collection: Individual animal weights are recorded at regular intervals (e.g., every 28

days). Feed intake per pen is monitored daily. At the end of the trial, hot carcass weight and

other carcass characteristics are measured.
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Statistical Analysis: Performance data (ADG, feed efficiency) and carcass data are analyzed

using appropriate statistical models to compare treatment effects.

This protocol is based on the methodology described in studies evaluating Revalor®-XS.[11]

Protocol 2: Assessing the Impact of Implanting on Grazing Cattle

Objective: To determine the effect of a Revalor®-G implant on the weight gain of steers

grazing on pasture.

Animals: Steers of similar age and genetic background are randomly allocated to a treatment

or control group.

Treatments:

Control: No implant.

Implant: Revalor®-G administered at the beginning of the grazing period.

Management: All steers graze on the same pasture to ensure similar forage availability and

quality.

Data Collection: Individual animal weights are measured at the beginning and end of the

grazing season.

Statistical Analysis: The total weight gain and average daily gain are calculated and

compared between the two groups using a t-test or similar statistical analysis.

This protocol is a generalized representation of studies evaluating implants in pasture cattle.[3]
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Caption: Simplified signaling pathway of Revalor® action.
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Caption: General experimental workflow for a Revalor® study.
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Caption: Troubleshooting logic for poor Revalor® performance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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